BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide on the Safe Handling of Lauric
Acid, Barium Cadmium Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for
Lauric acid, barium cadmium salt (CAS No. 15337-60-7). Due to the significant hazards
associated with this compound, particularly due to its cadmium content, strict adherence to
safety protocols is imperative. This guide synthesizes available data to inform on its properties,
hazards, and safe handling procedures.

Chemical Identification and Physical Properties

Lauric acid, barium cadmium salt, also known as Barium cadmium laurate, is a metal salt of
a medium-chain fatty acid.[1] Its primary hazards are associated with the presence of barium
and, more significantly, cadmium, which is a known carcinogen and reproductive toxin.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 15337-60-7 [1]
Molecular Formula C12H24BaCd0O2 PubChem
Molecular Weight 450.06 g/mol [1]
Barium cadmium laurate,
Synonyms Dodecanoic acid, barium [1]
cadmium salt
Data not available (expected to
Appearance _
be a solid)
Solubility Data not available

Hazard Identification and Classification

This substance is classified as highly hazardous. The primary health concerns are driven by

the cadmium component.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 1 H330: Fatal if inhaled
. H340: May cause genetic
Germ Cell Mutagenicity 1B
defects
Carcinogenicity 1B H350: May cause cancer
. . H360FD: May damage fertility.
Reproductive Toxicity 1B

May damage the unborn child.

B o H372: Causes damage to
Specific Target Organ Toxicity
organs through prolonged or
(Repeated Exposure)
repeated exposure

Source: PubChem

Warning: This substance is a known human carcinogen and can cause genetic defects and
reproductive harm.[2] All contact should be minimized, and appropriate personal protective
equipment must be worn at all times.

Toxicological Information

The toxicity of Lauric acid, barium cadmium salt is primarily attributed to the cadmium ion.[3]
Chronic exposure to low levels of cadmium can lead to a build-up in the kidneys and cause
kidney disease. It is also associated with an increased risk of lung and prostate cancer.[3]

Table 3: Toxicological Data (for soluble Cadmium salts)
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Endpoint Value Species Route Source
107-327 mg/kg
LD50 b Rat Oral [3]
W

Exposure Limit

0.01 mg/m3 Human Inhalation [3]
(TWA)

Note: Data is for soluble cadmium salts and should be considered indicative for Lauric acid,

barium cadmium salt.

Experimental Protocols and Safe Handling

Due to the high toxicity of this compound, all work should be conducted in a designated area,
preferably within a certified chemical fume hood to avoid inhalation of any dust or aerosols.

A comprehensive PPE plan is mandatory when handling this substance.
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Personal Protective Equipment (PPE) Protocol

Handling Lauric acid,
barium cadmium salt

Inhalation Hazard

Wear a NIOSH-approved respirator
(e.g., N100/P100)

Dermal Hazard

Wear double-layered, chemical-resistant gloves
(e.g., Nitrile)

Eye/Face Hazard

Wear chemical safety goggles
and a face shield

Body Protection

Wear a dedicated lab coat
(buttoned) and closed-toe shoes

Proceed with experiment
in a fume hood

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow.
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Store in a cool, dry, well-ventilated area away from incompatible materials. The container must
be tightly sealed and clearly labeled with the chemical name and all relevant hazard warnings.

All waste containing Lauric acid, barium cadmium salt must be treated as hazardous waste.

[4]
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Hazardous Waste Disposal Protocol

Generation of Waste
(solid or solution)

Collect in a designated,
leak-proof, and sealed container

Label container with:

'Hazardous Waste',

‘Toxic', 'Carcinogen’,
and full chemical name

Store in a designated hazardous
waste accumulation area

Arrange for disposal through
institutional Environmental
Health & Safety (EHS)
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First Aid for Exposure

Exposure Occurs
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Chemical Spill Response

Spill Detected

Evacuate immediate area
and restrict access

'

Don appropriate PPE
(respirator, gloves, etc.)

Contain the spill with
absorbent material

Carefully collect material
into a hazardous waste container

Decontaminate the area
with soap and water

Dispose of all materials
as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lauric acid, barium cadmium salt | C12H24BaCdO2+4 | CID 159754 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. industrialchemicals.gov.au [industrialchemicals.gov.au]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]

4. vumc.org [vumc.org]

To cite this document: BenchChem. [Technical Guide on the Safe Handling of Lauric Acid,
Barium Cadmium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099828#lauric-acid-barium-cadmium-salt-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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